molecular formula C4H4N4O2S B030912 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine CAS No. 1672-48-6

4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine

Cat. No. B030912
CAS RN: 1672-48-6
M. Wt: 172.17 g/mol
InChI Key: UOWCFGBLAMCSFY-UHFFFAOYSA-N
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Description

4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine, also known as AHMNP, is a chemical compound with the molecular formula C4H4N4O2S . It is also known by other names such as 6-Amino-5-nitroso-2-thiouracil and 6-amino-5-nitroso-2-thioxo-2,3-dihydropyrimidin-4 (1H)-one . It is a novel, potent, and selective A3 adenosine receptor antagonist and is also used as pharmaceutical intermediates .


Molecular Structure Analysis

The molecular structure of 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine is represented by the canonical SMILES string C1(=C(NC(=S)NC1=O)N)N=O . The InChI representation is InChI=1S/C4H4N4O2S/c5-2-1(8-10)3(9)7-4(11)6-2/h(H4,5,6,7,9,11) .


Physical And Chemical Properties Analysis

The molecular weight of 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine is 172.17 g/mol . The XLogP3-AA value, which is a measure of the compound’s lipophilicity, is -0.7 .

Scientific Research Applications

Complex Formation with Divalent Metal Ions

This compound has been used in the synthesis and characterization of complexes with several divalent metal ions, including zinc (II), cadmium (II), lead (II), mercury (II), and phenylmercury (II) . The stoichiometry of these complexes was found to be 1:2, except for the phenylmercury (II) complex, where the ratio is 1:1 . The ligand is bonded to the metal through its sulfur atom .

Thermodynamic Investigation

The compound has been used in thermodynamic investigations. The effect of temperature on the dissociation constant of the compound and the formation constants of both the Zn-compound and Cd-compound complexes were studied, and the thermodynamic parameters were calculated .

A3 Adenosine Receptor Antagonist

4-Amino-6-hydroxy-2-mercaptopyrimidine is a novel, potent, and selective A3 adenosine receptor antagonist . This makes it potentially useful in the treatment of conditions where blocking the A3 adenosine receptor could be beneficial.

Pharmaceutical Intermediates

This compound is used as a pharmaceutical intermediate . This means it is used in the synthesis of other pharmaceutical compounds.

Synthesis of Pyrido[2,3-d]Pyrimidines

6-Amino-2-thiouracil, another name for the compound, has been used as a precursor for the synthesis of Pyrido[2,3-d]Pyrimidines . These compounds have been evaluated for their in vitro and in vivo biological activity .

Vibrational Spectra Study

The infrared absorption spectra of solid 6-Amino-5-nitroso-2-thiouracil has been recorded, and its Laser Raman spectrum has been studied . This helps in understanding the vibrational characteristics of the compound.

properties

IUPAC Name

6-amino-5-nitroso-2-sulfanylidene-1H-pyrimidin-4-one
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InChI

InChI=1S/C4H4N4O2S/c5-2-1(8-10)3(9)7-4(11)6-2/h(H4,5,6,7,9,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UOWCFGBLAMCSFY-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1(=C(NC(=S)NC1=O)N)N=O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H4N4O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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DSSTOX Substance ID

DTXSID00873594, DTXSID40873593
Record name 6-Amino-5-(hydroxyimino)-2-sulfanylidene-2,5-dihydropyrimidin-4(3H)-one
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Record name 6-Amino-5-nitroso-2-thiouracil
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Molecular Weight

172.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
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Product Name

4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine

CAS RN

1672-48-6, 5451-33-2, 749191-11-5
Record name 6-Amino-5-nitroso-2-thiouracil
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Record name 4-Amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine
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Record name 6-Amino-2,3-dihydro-5-nitroso-2-thioxopyrimidin-4(1H)-one, monoammonium salt
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Record name 4-amino-6-hydroxy-2-mercapto-5-nitrosopyrimidine
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What do we know about the structural characteristics of 6-Amino-5-nitroso-2-thiouracil?

A: While the provided abstracts don't explicitly state the molecular formula and weight, they highlight the use of spectroscopic techniques to study this compound. [] One study focuses on the "Vibrational Spectra of 6-Amino-5-nitroso-2-thiouracil," [] likely employing techniques like Infrared (IR) and Raman spectroscopy to elucidate its structural features. These methods provide information about the functional groups and bonding within the molecule.

Q2: How does 6-Amino-5-nitroso-2-thiouracil interact with metals, and what are the potential applications?

A: Research indicates that 6-Amino-5-nitroso-2-thiouracil can act as a ligand, forming complexes with various metals. One study investigates "Iron and Cobalt Complexes with S-Substituted 6-Amino-5-nitroso-2-thiouracils." [] Another explores complexes containing the "fac-ReI(CO)3 core" with 6-Amino-5-nitroso-2-thiouracil. [] This complexation ability could be valuable in developing new catalysts or materials with specific properties.

Q3: Has 6-Amino-5-nitroso-2-thiouracil demonstrated any potential in environmental remediation?

A: Yes, preliminary research suggests a potential role for 6-Amino-5-nitroso-2-thiouracil in removing pharmaceutical pollutants from water. One study explored the use of "Surface-passivated rGO@CuO/6A5N2TU colloidal heterostructures" for the "efficient removal of ofloxacin from contaminated water." [] This suggests the compound might contribute to the development of new water treatment technologies.

Q4: What is the impact of different solvents on the properties of 6-Amino-5-nitroso-2-thiouracil?

A: One research paper specifically investigates the "EFFECT OF SOLVENTS AND PJ VARIATION ON ELECTRONIC SPECTRA OF 6-AMINO-5-NITROSO-2-THIOURACIL." [] This suggests that the solvent environment can significantly influence the electronic properties of this compound, which could have implications for its reactivity and applications in various fields.

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